Ethyl 2-{4-chloro-2-[(hydroxyimino)methyl]-6-methoxyphenoxy}acetate

• IUPAC Name: ethyl 2-[4-chloro-2-[(Z)-hydroxyiminomethyl]-6-methoxyphenoxy]acetate
• InChI: InChI=1S/C12H14ClNO5/c1-3-18-11(15)7-19-12-8(6-14-16)4-9(13)5-10(12)17-2/h4-6,16H,3,7H2,1-2H3/b14-6-
• InChI Key: OJYOXWFALNHYGF-NSIKDUERSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1OC)Cl)C=NO
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C=C1OC)Cl)/C=N\O
• Molecular Formula: C12H14ClNO5
• Molecular Weight: 287.69 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various strategies. For instance, the synthesis of hydroxamic acids and ureas from carboxylic acids is achieved using ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate mediated Lossen rearrangement, which provides good yields without racemization under mild conditions . Another synthesis approach is the condensation of ethyl 2-chloroacetate with a hydroxy group of a precursor molecule, as seen in the synthesis of Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate . These methods could potentially be adapted for the synthesis of Ethyl 2-{4-chloro-2-[(hydroxyimino)methyl]-6-methoxyphenoxy}acetate.

Molecular Structure Analysis

X-ray powder diffraction data and crystal structure determination are common techniques used to analyze the molecular structure of compounds. For example, Ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate's structure was determined using X-ray powder diffraction, which provided detailed unit-cell parameters and space group information . Similarly, the crystal structure of other synthesized compounds was determined, which can give insights into the possible structure of Ethyl 2-{4-chloro-2-[(hydroxyimino)methyl]-6-methoxyphenoxy}acetate .

Chemical Reactions Analysis

The papers describe various chemical reactions, such as the Lossen rearrangement , condensation , and etherification . These reactions are crucial for the synthesis of complex organic molecules and could be relevant for the synthesis and reactions of Ethyl 2-{4-chloro-2-[(hydroxyimino)methyl]-6-methoxyphenoxy}acetate.

Physical and Chemical Properties Analysis

The physical and chemical properties of compounds are characterized using techniques like IR, NMR, and elemental analysis . For instance, the spectroscopic study of (E)-2-[(2-chlorobenzylimino)methyl]methoxyphenol provided valuable information about its structure and properties . The solubility and partition coefficients of related compounds were also determined, which are important for understanding the behavior of these compounds in different environments .

Case Studies

Some of the synthesized compounds have been evaluated for biological activity, such as antitumor activity and effects on learning and memory in mice . These case studies demonstrate the potential applications of the synthesized compounds and could suggest similar uses for Ethyl 2-{4-chloro-2-[(hydroxyimino)methyl]-6-methoxyphenoxy}acetate.

Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized through various processes, including nitrosation, methylation, bromination, and cyclization, using ethyl acetoacetate as a raw material. This synthesis process has been optimized for better yield and cost-effectiveness (L. Jing, 2003).

Development of Novel Derivatives

• Research has explored the creation of novel derivatives, like oxadiazole derivatives, through reactions involving ethyl (4-chloro-3-methylphenoxy) acetate. These derivatives have been characterized using various spectroscopic methods and evaluated for their potential pharmacological activities (D. Dewangan et al., 2015).

Role in Chemoenzymatic Synthesis

• This compound has been used in chemoenzymatic processes, such as the preparation of dimethyl (R)-(-)-citramalate from ethyl chloro(hydroxyimino)acetate, highlighting its versatility in synthetic organic chemistry (ShangJing Yang et al., 1992).

Application in Polymer Chemistry

• It has been utilized in the synthesis of dimeric and trimeric polymer model compounds, demonstrating its utility in the field of polymer chemistry and material science (A. Ninagawa et al., 1974).

Medicinal Chemistry Applications

• The compound has been used as a starting material in the synthesis of various medicinal chemistry derivatives, which have been tested for their biological activities, such as antimicrobial properties (N. Fuloria et al., 2009).

Contribution to Antioxidant Research

• Derivatives of this compound have been studied for their antioxidant properties, indicating its potential application in the development of novel antioxidant agents (L. Jayasinghe et al., 2006).

Safety and Hazards

Ethyl 2-chloro-2-(hydroxyimino)acetate is classified as a skin irritant (Category 2), causes serious eye damage (Category 1), may cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation. It should be handled with care, using protective gloves, eye protection, and face protection.